4-{6-[4-({imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine

• IUPAC Name: 4-[6-[4-(imidazo[1,2-a]pyridin-2-ylmethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl]morpholine
• InChI: InChI=1S/C21H27N7O/c1-17-22-20(14-21(23-17)27-10-12-29-13-11-27)26-8-6-25(7-9-26)15-18-16-28-5-3-2-4-19(28)24-18/h2-5,14,16H,6-13,15H2,1H3
• InChI Key: NKVWVSNWPZORLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCOCC2)N3CCN(CC3)CC4=CN5C=CC=CC5=N4
• Molecular Formula: C21H27N7O
• Molecular Weight: 393.5 g/mol

Description

The compound belongs to the class of organic compounds known as benzenesulfonamides. It is a derivative of imidazo[1,2-a]pyridines, which have attracted significant interest among the medicinal chemistry community because of their promising and diverse bioactivity.

Synthesis Analysis

Imidazo[1,2-a]pyridines can be synthesized using a variety of methods. A common method involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature. Other methods include the use of solid support catalysts such as Al2O3, and TiCl4. A more environmentally friendly method involves microwave-assisted organic reactions using dry media.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using various spectroscopic techniques. For example, 1H NMR (400 MHz, CDCl3) can be used to determine the chemical shifts of the protons in the molecule.

Chemical Reactions Analysis

The compound can undergo a variety of chemical reactions. For example, it can participate in CuI-catalyzed aerobic oxidative synthesis from 2-aminopyridines and acetophenones. It can also undergo a one-pot, three-step synthesis of 3-thioimidazo[1,2-a]pyridines from aminopyridines, ketones, and thiols.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound can be determined using various techniques. For example, the melting point can be determined using a melting point apparatus. The IR spectrum can provide information about the functional groups present in the molecule.

Future Directions

The future directions for the research on this compound could involve exploring its potential applications in medicinal chemistry, given the promising bioactivity of imidazo[1,2-a]pyridines. Additionally, the development of more efficient and environmentally friendly synthesis methods could also be a focus of future research.